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Compound of Interest

Compound Name: Basic red 22

CAS No.: 23354-43-0

Cat. No.: B12769253

Get Quote

Technical Profile of Basic Red 22
This document provides a summary of the available chemical data for the compound commonly

identified as Basic Red 22. It is important to note that the scientific literature and commercial

suppliers present conflicting information regarding the precise molecular formula and weight of

this substance, suggesting that "Basic Red 22" may refer to a class of similar compounds or

that different formulations exist.

Physicochemical Data
The molecular weight and formula for Basic Red 22 vary across different sources. The

following table summarizes the reported values.
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Molecular Formula Molecular Weight ( g/mol ) Source

C₁₃H₂₀N₆O₄S 356.40 PubChem[1], Alfa Chemistry[2]

C₁₅H₂₁IN₆ 412.27 Alfa Chemistry[2]

C₁₂H₁₇N₆⁺ 245.30 Guidechem[3]

C₁₄H₂₁ClN₆ 308.81
World dye variety[4],

Winchem[5]

C₁₅H₂₁IN₆ 245.303 ChemBK[6]

C₂₁H₁₄N₆O₅S₂ Not specified Guidechem[3]

C₂₃H₂₅ClN₄O₄S Not specified Guidechem[3]

Note: The significant discrepancies in the reported molecular formulas and weights indicate

that "Basic Red 22" is not a unique chemical entity. Researchers and professionals should

verify the specific chemical structure and properties of the material from their supplier.

Experimental Protocols and Biological Pathways
Detailed experimental protocols for the use of Basic Red 22 in research applications, such as

its mechanism as a contact allergen or its use in biological staining, are not extensively detailed

in the provided search results. Similarly, information regarding its involvement in specific

signaling pathways is not available. Therefore, no experimental workflows or signaling pathway

diagrams can be generated at this time.

Applications
Basic Red 22 is primarily utilized as a dye in the textile industry for acrylic fibers and can also

be used on modified polyester.[4][5][6] It is known for producing a vibrant bluish-red color.[4]

Some sources also indicate its use in biological staining.[3] One report mentioned it as an

allergen in a PPD-free hair coloring product.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/73759884
https://www.alfa-chemistry.com/basic-red-22-cas-12221-52-2-item-50241.htm
https://wap.guidechem.com/encyclopedia/basic-red-22-dic16944.html
http://www.worlddyevariety.com/basic-dyes/basic-red-22.html
https://www.chemicalbook.com/ProductDetail_EN_basic-red-22_1982321.htm
https://www.chemicalbook.com/ProductDetail_EN_basic-red-22_1982321.htm
https://www.chembk.com/en/chem/Basic%20Red%20%2022
https://www.benchchem.com/product/b12769253/docs#basic-red-22-molecular-weight-and-formula
https://www.benchchem.com/product/b12769253/docs#basic-red-22-molecular-weight-and-formula
https://www.benchchem.com/product/b12769253/docs#basic-red-22-molecular-weight-and-formula
https://www.benchchem.com/product/b12769253/docs#basic-red-22-molecular-weight-and-formula
https://www.benchchem.com/product/b12769253?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12769253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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